Neurokinin A

• IUPAC Name: (3S)-3-[[(2S,3R)-2-[[(2S)-6-amino-2-[[(2S)-2-amino-3-(1H-imidazol-5-yl)propanoyl]amino]hexanoyl]amino]-3-hydroxybutanoyl]amino]-4-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[2-[[(2S)-1-[[(2S)-1-amino-4-methylsulfanyl-1-oxobutan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-2-oxoethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-4-oxobutanoic acid
• InChI: InChI=1S/C50H80N14O14S/c1-26(2)18-34(45(73)58-32(42(53)70)15-17-79-6)57-38(67)23-55-49(77)40(27(3)4)63-47(75)35(19-29-12-8-7-9-13-29)60-48(76)37(24-65)62-46(74)36(21-39(68)69)61-50(78)41(28(5)66)64-44(72)33(14-10-11-16-51)59-43(71)31(52)20-30-22-54-25-56-30/h7-9,12-13,22,25-28,31-37,40-41,65-66H,10-11,14-21,23-24,51-52H2,1-6H3,(H2,53,70)(H,54,56)(H,55,77)(H,57,67)(H,58,73)(H,59,71)(H,60,76)(H,61,78)(H,62,74)(H,63,75)(H,64,72)(H,68,69)/t28-,31+,32+,33+,34+,35+,36+,37+,40+,41+/m1/s1
• InChI Key: HEAUFJZALFKPBA-JPQUDPSNSA-N
• Canonical SMILES: CC(C)CC(C(=O)NC(CCSC)C(=O)N)NC(=O)CNC(=O)C(C(C)C)NC(=O)C(CC1=CC=CC=C1)NC(=O)C(CO)NC(=O)C(CC(=O)O)NC(=O)C(C(C)O)NC(=O)C(CCCCN)NC(=O)C(CC2=CN=CN2)N
• Isomeric SMILES: C[C@H]([C@@H](C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](CO)C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)N[C@@H](C(C)C)C(=O)NCC(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CCSC)C(=O)N)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CC2=CN=CN2)N)O
• Molecular Formula: C50H80N14O14S
• DSSTOX Substance ID: DTXSID701027125
• Molecular Weight: 1133.3 g/mol
• CAS No.: 86933-74-6

Description

Neurokinin A, formerly known as Substance K, is a member of the tachykinin family of neuropeptide neurotransmitters. Tachykinins are known for their role in nociceptive processing, satiety, and smooth muscle contraction. This compound is produced from the preprotachykinin A gene, which also encodes the neuropeptide substance P. Both this compound and substance P are encoded by the same mRNA, which can be alternatively spliced to produce either compound . This compound is ubiquitous in both the central and peripheral mammalian nervous systems and is involved in reactions to pain and inflammatory responses .

Scientific Research Applications

Gene Characterization and Receptor Identification

Neurokinin A, identified as a key neurotransmitter in the tachykinin peptide family, plays a crucial role in mediating functions in human airway and gastrointestinal tissues. Through the characterization of the human NK-2 receptor, a receptor specifically acted upon by this compound, significant insights have been gained. The NK-2 receptor is believed to be situated on smooth muscle cells, acting through a mechanism linked to a GTP-binding protein. This receptor's gene has been cloned, revealing its organization into five exons and four introns, providing a detailed understanding of its genetic and structural composition. Such insights are pivotal for exploring the physiological and pharmacological potential of this compound in human health (Gerard et al., 1990).

Physiological and Disease Mechanisms

This compound is integral to various physiological processes, including inflammation, nociception, and smooth muscle contractility. It is involved in significant disease mechanisms like acute and chronic inflammation, pain, and cancer. Understanding the signaling, trafficking, and regulation of neurokinin receptors, particularly the interactions between this compound and its receptors, has opened new avenues for therapeutic intervention. This knowledge has significant implications for designing drugs that can modulate the neurokinin system to treat diseases such as nausea and vomiting, especially in chemotherapy-induced scenarios (Steinhoff et al., 2014).

Receptor Specificity and Interaction

The specificity of this compound for its receptor NK-2, and its interaction with other neurokinin receptors, illustrates the complexity of the neurokinin system in mediating biological effects. The identification of distinct receptor subtypes through pharmacological studies has facilitated a better understanding of this compound's role in various biological responses. These include its potent contractile action on smooth muscle tissues and its interaction with NK-1 receptors, indicating its versatile biological activities across different tissue types (Regoli et al., 1987; Bremer et al., 2001).

Therapeutic Potential and Drug Development

The development of selective agonists and antagonists for neurokinin receptors, including those targeting this compound, underscores the therapeutic potential of manipulating this system. Selective compounds have been utilized to characterize receptor responses and explore physiological roles, offering insights into the neurokinin system's involvement in disease and health. This research has paved the way for clinical trials and the development of novel therapeutic strategies targeting neurokinin receptors (Regoli et al., 1988).

Mechanism of Action

Target of Action

Neurokinin A (NKA), formerly known as Substance K, is a neurologically active peptide translated from the pre-protachykinin gene . It primarily targets the Neurokinin 1 (NK1) and Neurokinin 2 (NK2) receptors . These receptors are part of the tachykinin family of neuropeptide neurotransmitters, which play crucial roles in nociceptive processing, satiety, and smooth muscle contraction .

Mode of Action

NKA interacts with its targets, the NK1 and NK2 receptors, leading to various intracellular changes . NKA preferentially activates the NK2 receptor, which is coupled to Gαq . All three tachykinins, including NKA, are capable of behaving as full agonists at all tachykinin receptor types . The activation of NK2R by NKA is associated with diverse biological responses, such as intestinal motor functions, smooth muscle contraction, inflammation, and asthma .

Biochemical Pathways

The activation of NK1 and NK2 receptors by NKA triggers several intracellular signaling pathways . For instance, the SP-occupied neurokinin-1 receptor is a substrate for phosphorylation by G protein-coupled receptor kinase (GRK). Phosphorylation enhances the interaction of NK1R with β-arrestin, thereby translocating to the plasma membrane and mediating G protein uncoupling and receptor desensitization .

Pharmacokinetics

It’s known that nka is ubiquitous in both the central and peripheral mammalian nervous systems . It’s also known that certain drugs, such as Aprepitant, a selective high-affinity antagonist of human substance P/NK1 receptors, can cross the blood-brain barrier and occupy brain NK1 receptors .

Result of Action

The activation of NK1 and NK2 receptors by NKA leads to various physiological responses. NKA has many excitatory effects on mammalian nervous systems and is also influential on the mammalian inflammatory and pain responses . It’s involved in reactions to pain and the inflammatory responses . Moreover, NKA is a main constituent of sensory neurons innervating the anterior segment of the eye .

Action Environment

The action of NKA can be influenced by various environmental factors. For instance, the presence of other neuropeptides, such as Substance P and Neurokinin B, can affect the binding of NKA to its receptors . Furthermore, the activation of NK2R by NKA is associated with diverse biological responses, which can be influenced by the physiological state of the organism .

Safety and Hazards

Avoid dust formation. Avoid breathing mist, gas, or vapors. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak.

Biochemical Analysis

Biochemical Properties

Neurokinin A interacts with various enzymes, proteins, and other biomolecules. It acts via a receptor (the NK-2 receptor) believed to be localized on smooth muscle . This compound controls several signaling pathways by activating the second messenger adenylate cyclase which promotes the synthesis of cyclic adenosine monophosphate cytoplasmic and the activation of protein kinase A .

Cellular Effects

This compound has many effects on various types of cells and cellular processes. It has an inhibitory effect on the formation of myeloid cells . It also has an excitatory effect on mammalian nervous systems and influences cell function, including any impact on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

This compound exerts its effects at the molecular level through various mechanisms. It binds to the G-protein coupled receptor, ultimately increasing the release of inositol-phosphate and calcium second messengers . This binding interaction with biomolecules leads to enzyme activation and changes in gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, this compound shows changes in its effects over time. For example, this compound increased mucosal blood flow maximally by 86% at 25 pmol/kg/min while blood flow of temporal skin increased at all doses .

Metabolic Pathways

This compound is involved in several metabolic pathways. It controls several signaling pathways by activating the second messenger adenylate cyclase . This could also include any effects on metabolic flux or metabolite levels.

Transport and Distribution

This compound is transported and distributed within cells and tissues. It is ubiquitous in both the central and peripheral mammalian nervous systems

Preparation Methods

Synthetic Routes and Reaction Conditions: Neurokinin A is synthesized through solid-phase peptide synthesis (SPPS), a method commonly used for the production of peptides. The process involves the sequential addition of protected amino acids to a growing peptide chain anchored to a solid resin. The protecting groups are removed, and the peptide is cleaved from the resin to yield the final product .

Industrial Production Methods: Industrial production of this compound involves large-scale SPPS, which is optimized for efficiency and yield. The process includes automated peptide synthesizers, high-performance liquid chromatography (HPLC) for purification, and mass spectrometry for characterization .

Chemical Reactions Analysis

Types of Reactions: Neurokinin A undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized by reactive oxygen species, leading to the formation of disulfide bonds between cysteine residues.

Reduction: Reduction reactions can break disulfide bonds, converting oxidized this compound back to its reduced form.

Substitution: Amino acid residues in this compound can be substituted with other amino acids through site-directed mutagenesis.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide or other oxidizing agents.

Reduction: Dithiothreitol (DTT) or other reducing agents.

• **